9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole

• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol
• IUPAC Name: 2-(1-methyl-5-phenylimidazol-2-yl)sulfanyl-1-(1,2,3,4,5,6,7,8-octahydrocarbazol-9-yl)ethanone
• InChI: InChI=1S/C24H27N3OS/c1-26-22(17-9-3-2-4-10-17)15-25-24(26)29-16-23(28)27-20-13-7-5-11-18(20)19-12-6-8-14-21(19)27/h2-4,9-10,15H,5-8,11-14,16H2,1H3
• InChI Key: LDWJIWXLHWIVKM-UHFFFAOYSA-N
• SMILES: CN1C(=CN=C1SCC(=O)N2C3=C(CCCC3)C4=C2CCCC4)C5=CC=CC=C5

Description

9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole, also known as CPTH2, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. CPTH2 has been found to inhibit histone acetyltransferase (HAT) activity and has shown promising results in preclinical studies as a potential therapeutic agent.

Scientific Research Applications

9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the growth of cancer cells and has been found to be effective against several types of cancer, including breast cancer, prostate cancer, and leukemia. This compound has also been found to be effective in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole inhibits the activity of histone acetyltransferases (HATs), which are enzymes that acetylate histone proteins. Histone acetylation plays a critical role in regulating gene expression, and aberrant histone acetylation has been implicated in various diseases, including cancer and neurodegenerative diseases. By inhibiting HAT activity, this compound can modulate gene expression and potentially treat diseases associated with aberrant histone acetylation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit cell proliferation and induce apoptosis in cancer cells. This compound has also been found to increase the acetylation of histone proteins and alter the expression of genes involved in various cellular processes. In addition, this compound has been shown to have anti-inflammatory effects and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to use in various experimental settings. It has also been extensively studied, and its mechanism of action is well-understood. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in some experimental settings. In addition, its potential toxicity and off-target effects need to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the study of 9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole. One potential direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune diseases and metabolic disorders. Another direction is to develop more potent and selective inhibitors of HAT activity based on the structure of this compound. In addition, the potential toxicity and off-target effects of this compound need to be further evaluated in preclinical studies to determine its safety and efficacy in humans.
Conclusion
This compound is a small molecule inhibitor that has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. Its mechanism of action involves the inhibition of histone acetyltransferase activity, and it has been found to have various biochemical and physiological effects. While this compound has several advantages for lab experiments, its potential toxicity and off-target effects need to be carefully evaluated in preclinical studies. There are several future directions for the study of this compound, and further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 9-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,5,6,7,8,9-octahydro-1H-carbazole involves the condensation of 1-methyl-5-phenyl-1H-imidazole-2-thiol with 2,3,4,5,6,7,8,9-octahydro-1H-carbazole-9-carboxylic acid. The resulting compound is then acetylated to form this compound. The synthesis of this compound has been described in detail in several studies, and the compound has been synthesized using various methods.